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Compound of Interest

4-Methyltetrahydro-2H-pyran-4-
Compound Name:
amine

cat. No.: B1287273

For researchers and professionals in drug development, the safe handling and disposal of
chemical reagents like 4-Methyltetrahydro-2H-pyran-4-amine are paramount for ensuring
laboratory safety and environmental protection. This guide provides a detailed, step-by-step
procedure for its proper disposal, emphasizing immediate safety protocols and logistical
considerations.

Immediate Safety and Handling:

4-Methyltetrahydro-2H-pyran-4-amine is classified as a hazardous chemical that can cause
severe skin burns and eye damage.[1] It is crucial to handle this compound within a chemical
fume hood while wearing appropriate personal protective equipment (PPE), including gloves,
protective clothing, and eye/face protection.[1] Ensure that eyewash stations and safety
showers are readily accessible.[1] Avoid inhaling vapors or mists and prevent any contact with
skin and eyes.[1]

Disposal Plan and Procedure:

The disposal of 4-Methyltetrahydro-2H-pyran-4-amine must be conducted in strict
accordance with local, regional, and national hazardous waste regulations.[1] This substance
should never be disposed of down the drain or in regular trash.

Step-by-Step Disposal Protocol:
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o Waste Collection:

o Collect waste 4-Methyltetrahydro-2H-pyran-4-amine and any contaminated materials
(e.g., pipette tips, paper towels) in a designated, properly labeled, and sealed container.

o The container should be made of a material compatible with corrosive amines.
e Labeling:

o Clearly label the waste container with "Hazardous Waste," the chemical name "4-
Methyltetrahydro-2H-pyran-4-amine,” and any other information required by your
institution's environmental health and safety (EHS) department.

o Storage:

o Store the sealed waste container in a designated and secure hazardous waste
accumulation area.

o This area should be well-ventilated and away from incompatible materials such as strong
oxidizing agents, strong acids, and acid chlorides.[1]

o Arrange for Professional Disposal:

o Contact your institution's EHS department or a licensed hazardous waste disposal
company to arrange for the pickup and proper disposal of the waste.

o Provide them with the Safety Data Sheet (SDS) and any other necessary documentation.
e Transportation:

o For transportation, this chemical is classified under UN number UN2735, with the proper
shipping name "AMINES, LIQUID, CORROSIVE, N.O.S." and a hazard class of 8.[1] This
information is critical for the waste disposal vendor.

Quantitative Data Summary:
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Parameter Value Reference

UN Number UN2735 [1]

o AMINES, LIQUID,
Proper Shipping Name [1]
CORROSIVE, N.O.S.

Hazard Class 8 [1]

Packing Group 1] [1]

Disposal Workflow Diagram:

Step 1. Wear Appropriate PPE

Step 2: Collect Waste in a
Designated Container

Step 3: Securely Seal and
Label the Container

Step 5: Contact EHS for Pickup

Step 6: Professional Disposal

Figure 1: Disposal Workflow for 4-Methyltetrahydro-2H-pyran-4-amine
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Caption: Figure 1: Disposal Workflow for 4-Methyltetrahydro-2H-pyran-4-amine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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